Cas no 2229106-47-0 (ethyl 4-(sulfamoyloxy)piperidine-1-carboxylate)

• Product Name: ethyl 4-(sulfamoyloxy)piperidine-1-carboxylate
• CAS No: 2229106-47-0
• MF: C₈H₁₆N₂O₅S
• MW: 252.288041114807
• CID: 5807852
• PubChem ID: 165672967
• Update Time: 2025-06-08

ethyl 4-(sulfamoyloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(sulfamoyloxy)piperidine-1-carboxylate
• EN300-1987434
• 2229106-47-0

• Inchi： 1S/C8H16N2O5S/c1-2-14-8(11)10-5-3-7(4-6-10)15-16(9,12)13/h7H,2-6H2,1H3,(H2,9,12,13)
• InChI Key： BHRSMVRTKFSLJA-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1CCN(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 252.07799279g/mol
• Monoisotopic Mass: 252.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 107Ų

Additional information on ethyl 4-(sulfamoyloxy)piperidine-1-carboxylate

Research Brief on Ethyl 4-(Sulfamoyloxy)piperidine-1-carboxylate (CAS: 2229106-47-0): Recent Advances and Applications

Ethyl 4-(sulfamoyloxy)piperidine-1-carboxylate (CAS: 2229106-47-0) is a sulfamoyloxy-substituted piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery. Recent studies have explored its applications in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and prodrugs. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic routes, and biological activities.

The compound's structure features a sulfamoyloxy group, which is known for its ability to act as a leaving group in nucleophilic substitution reactions, making it a valuable building block for the synthesis of more complex molecules. Recent synthetic methodologies have optimized the preparation of ethyl 4-(sulfamoyloxy)piperidine-1-carboxylate, with emphasis on high yield and purity, which are critical for its subsequent use in pharmaceutical applications. Advances in catalytic systems and green chemistry approaches have further enhanced the efficiency of its synthesis.

In terms of biological activity, ethyl 4-(sulfamoyloxy)piperidine-1-carboxylate has been investigated as a precursor for the development of sulfamate-based inhibitors targeting carbonic anhydrases (CAs) and other metalloenzymes. These enzymes play crucial roles in various physiological processes, and their dysregulation is associated with diseases such as cancer, glaucoma, and epilepsy. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific CA isoforms, highlighting its potential as a scaffold for designing isoform-selective inhibitors.

Furthermore, the compound's utility extends to prodrug design, where its sulfamoyloxy moiety can be leveraged for controlled release of active pharmaceutical ingredients (APIs). Recent research has explored its incorporation into prodrugs of antiviral and anticancer agents, with promising results in improving pharmacokinetic profiles and reducing side effects. For instance, a study published in 2023 reported the successful use of ethyl 4-(sulfamoyloxy)piperidine-1-carboxylate as a linker in prodrugs of nucleoside analogs, demonstrating enhanced stability and targeted delivery.

In conclusion, ethyl 4-(sulfamoyloxy)piperidine-1-carboxylate (CAS: 2229106-47-0) represents a promising chemical entity with diverse applications in medicinal chemistry. Its role as a synthetic intermediate and its potential in enzyme inhibition and prodrug development underscore its relevance in contemporary drug discovery efforts. Future research directions may include further optimization of its synthetic routes, exploration of its interactions with additional biological targets, and clinical evaluation of its derivatives. Continued investigation into this compound is expected to yield valuable insights and novel therapeutic candidates.